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Compound of Interest

Compound Name: 4-Bromoisoxazole

Cat. No.: B1274380 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 4-Bromoisoxazole (CAS Number:

97925-43-4), a key heterocyclic compound utilized in medicinal chemistry and organic

synthesis. This document is intended for researchers, scientists, and professionals in drug

development, offering comprehensive data, experimental insights, and a profile of its chemical

reactivity.

Core Compound Information
4-Bromoisoxazole is a halogenated heterocyclic compound recognized for its utility as a

versatile building block in the synthesis of more complex molecules.[1] Its structure, featuring a

bromine atom at the 4-position of the isoxazole ring, makes it a valuable intermediate for

introducing the isoxazole moiety and for further functionalization through reactions such as

metal-halogen exchange.

Molecular Structure:

The structure of 4-Bromoisoxazole is defined by a five-membered isoxazole ring with a

bromine atom attached to the carbon at the 4-position.
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Physicochemical and Safety Data
A summary of the key quantitative data for 4-Bromoisoxazole is presented in the table below

for easy reference and comparison.

Property Value

CAS Number 97925-43-4[1][2][3][4]

Molecular Formula C₃H₂BrNO[1][2][3][4]

Molecular Weight 147.96 g/mol [1][2][3][4]

Appearance White to light yellow solid[1]

Melting Point 36-45 °C[1][4]

Flash Point 60 °C (140 °F)[4]

Purity ≥95% - 98%[1]

Storage Temperature 2-8 °C[4]

GHS Pictogram GHS07 (Exclamation mark)[4]

GHS Signal Word Warning[4]

GHS Hazard Statement H302: Harmful if swallowed[4]

Synthetic and Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 4-Bromoisoxazole can be

proprietary, a general methodology can be inferred from related syntheses of brominated

isoxazoles and dihydroisoxazoles. A common approach involves the bromination of a suitable

isoxazole precursor.

General Experimental Protocol for Bromination:

The synthesis of a 4-bromo-substituted isoxazole can be achieved using a brominating agent in

the presence of a base. For instance, the synthesis of 4-bromo-2,3-dihydroisoxazoles has been

described using pyridinium tribromide. A generalized procedure would be as follows:
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Reactant Preparation: The isoxazole precursor is dissolved in a suitable aprotic solvent (e.g.,

dichloromethane, chloroform) in a reaction vessel equipped with a stirrer and under an inert

atmosphere (e.g., nitrogen, argon).

Base Addition: A base is added to the solution to facilitate the reaction.

Bromination: The brominating agent, such as pyridinium tribromide, is added portion-wise to

the reaction mixture at a controlled temperature, often at or below room temperature.

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical

technique, such as thin-layer chromatography (TLC) or gas chromatography-mass

spectrometry (GC-MS).

Work-up: Upon completion, the reaction mixture is typically quenched with a reducing agent

(e.g., sodium thiosulfate solution) to remove any excess bromine. The organic layer is then

washed with water and brine, dried over an anhydrous drying agent (e.g., sodium sulfate,

magnesium sulfate), and the solvent is removed under reduced pressure.

Purification: The crude product is purified using standard techniques such as column

chromatography on silica gel or recrystallization to yield the pure 4-Bromoisoxazole.

Chemical Reactivity and Applications
4-Bromoisoxazole serves as a crucial intermediate in the synthesis of a variety of bioactive

molecules and functional materials.[1] Its reactivity is dominated by the carbon-bromine bond,

which can readily participate in a range of cross-coupling reactions and metal-halogen

exchange reactions.

A key application of 4-bromo-substituted isoxazoles is their use in halogen-lithium exchange

reactions to form the corresponding lithiated species. This highly reactive intermediate can then

be reacted with various electrophiles to introduce a wide range of substituents at the 4-position

of the isoxazole ring.

Below is a logical workflow diagram illustrating the general pathway for the functionalization of

4-Bromoisoxazole via a halogen-lithium exchange reaction.
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Caption: Functionalization of 4-Bromoisoxazole via Halogen-Lithium Exchange.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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